3-Methylglutarylcarnitine
3-Methylglutarylcarnitine
3-Methylglutarylcarnitine belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. 3-Methylglutarylcarnitine has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, 3-methylglutarylcarnitine is primarily located in the cytoplasm. 3-Methylglutarylcarnitine can be biosynthesized from 3-methylglutaric acid. Outside of the human body, 3-methylglutarylcarnitine can be found in cow milk. This makes 3-methylglutarylcarnitine a potential biomarker for the consumption of this food product. 3-Methylglutarylcarnitine has been linked to the inborn metabolic disorders including 3-hydroxy-3-methylglutaryl-CoA lyase deficiency.
Brand Name:
Vulcanchem
CAS No.:
102673-95-0
VCID:
VC0109733
InChI:
InChI=1S/C13H23NO6/c1-9(5-11(15)16)6-13(19)20-10(7-12(17)18)8-14(2,3)4/h9-10H,5-8H2,1-4H3,(H-,15,16,17,18)
SMILES:
CC(CC(=O)[O-])CC(=O)OC(CC(=O)O)C[N+](C)(C)C
Molecular Formula:
C₁₃H₂₃NO₆
Molecular Weight:
289.32 g/mol
3-Methylglutarylcarnitine
CAS No.: 102673-95-0
Reference Standards
VCID: VC0109733
Molecular Formula: C₁₃H₂₃NO₆
Molecular Weight: 289.32 g/mol
| CAS No. | 102673-95-0 |
|---|---|
| Product Name | 3-Methylglutarylcarnitine |
| Molecular Formula | C₁₃H₂₃NO₆ |
| Molecular Weight | 289.32 g/mol |
| IUPAC Name | 5-[1-carboxy-3-(trimethylazaniumyl)propan-2-yl]oxy-3-methyl-5-oxopentanoate |
| Standard InChI | InChI=1S/C13H23NO6/c1-9(5-11(15)16)6-13(19)20-10(7-12(17)18)8-14(2,3)4/h9-10H,5-8H2,1-4H3,(H-,15,16,17,18) |
| Standard InChIKey | HFCPFJNSBPQJDP-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)[O-])CC(=O)OC(CC(=O)O)C[N+](C)(C)C |
| Canonical SMILES | CC(CC(=O)[O-])CC(=O)OC(CC(=O)O)C[N+](C)(C)C |
| Physical Description | Solid |
| Description | 3-Methylglutarylcarnitine belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. 3-Methylglutarylcarnitine has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, 3-methylglutarylcarnitine is primarily located in the cytoplasm. 3-Methylglutarylcarnitine can be biosynthesized from 3-methylglutaric acid. Outside of the human body, 3-methylglutarylcarnitine can be found in cow milk. This makes 3-methylglutarylcarnitine a potential biomarker for the consumption of this food product. 3-Methylglutarylcarnitine has been linked to the inborn metabolic disorders including 3-hydroxy-3-methylglutaryl-CoA lyase deficiency. |
| Synonyms | 3-Carboxy-2-(4-carboxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-1-propanaminium; |
| PubChem Compound | 128145 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume